![molecular formula C22H26N2O7S B2482541 diethyl 2-(3,5-dimethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate CAS No. 864926-46-5](/img/structure/B2482541.png)
diethyl 2-(3,5-dimethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
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Overview
Description
Diethyl 2-(3,5-dimethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C22H26N2O7S and its molecular weight is 462.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocyclic Systems
Diethyl 2-isothiocyanato-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3,6 dicarboxylate, a closely related compound, serves as a starting material for constructing heterocyclic systems like pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines and other derivatives. These synthesized derivatives are significant for exploring chemical space and potential pharmacological activities (Ahmed, 2002). Another study focused on synthesizing azolopyrido-[4′,3′:4,5]thieno[2,3-d]pyrimidines from diethyl 2-[(ethoxythioxomethyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]-pyridine-3,6-dicarboxylate, demonstrating the versatility of these compounds in generating a wide range of heterocyclic systems (Ahmed, 2002).
Potential in Medicinal Chemistry
The research includes the synthesis of compounds with potential neuroleptic activity. For instance, a series of 3,5-disubstituted N-[(1-ethyl-2-pyrrolidinyl) methyl]-6-methoxysalicylamides, starting from 2,6-dimethoxybenzoic acids, were synthesized and evaluated for their antidopamine activity, indicating the potential of these chemical frameworks in developing new therapeutic agents (de Paulis et al., 1986).
Application in Anticancer Research
Some newly synthesized heterocycles utilizing thiophene incorporated thioureido substituent as precursors were evaluated for their anticancer activity against colon HCT-116 human cancer cell line, showing potent activity and highlighting the importance of these compounds in anticancer research (Abdel-Motaal et al., 2020).
Conducting Polymers from Low Oxidation Potential Monomers
Research into conducting polymers based on pyrrole via electropolymerization of derivatized bis(pyrrol-2-yl) arylenes shows the potential of these compounds in material science, particularly for their low oxidation potentials and stability in conducting form, which could be advantageous for electronic and photovoltaic applications (Sotzing et al., 1996).
Future Directions
Properties
IUPAC Name |
diethyl 2-[(3,5-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O7S/c1-5-30-21(26)18-16-7-8-24(22(27)31-6-2)12-17(16)32-20(18)23-19(25)13-9-14(28-3)11-15(10-13)29-4/h9-11H,5-8,12H2,1-4H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMDHKZQNKRLYHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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